(s)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol

Specification

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: (2S)-2-amino-2-(2-bromo-4-methylphenyl)ethanol
• Standard InChI: InChI=1S/C9H12BrNO/c1-6-2-3-7(8(10)4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• Standard InChI Key: NMOXDSQWTAPHGY-SECBINFHSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)[C@@H](CO)N)Br
• Canonical SMILES: CC1=CC(=C(C=C1)C(CO)N)Br

Introduction

(S)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol is an organic compound characterized by its amino alcohol structure, featuring a bromine substituent on a phenyl ring and an amino group. This compound is notable for its chirality, existing in non-superimposable mirror image forms, with the (S) designation indicating its specific stereoisomer. The molecular formula of this compound is C9H12BrN, and its molecular weight is approximately 227.1 g/mol.

Synthesis Methods

The synthesis of (S)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol typically involves a two-step process:

• Bromination: This step often involves the bromination of a precursor compound, such as 4-methylacetophenone, under controlled temperature conditions and using appropriate solvents to optimize yield.

• Amination: The amination step may vary based on the specific amine used, including temperature, pressure, and reaction time. Industrial production often employs continuous flow reactors and advanced purification techniques like crystallization or chromatography to enhance yield and purity.

Biological Activities and Potential Applications

Research indicates that (S)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol exhibits notable biological activities, particularly as a potential inhibitor of specific enzymes. It has been identified as a substrate for cytochrome P450 enzymes, suggesting its role in drug metabolism and potential interactions with other pharmaceuticals. Compounds with similar structures have shown antimicrobial and anti-inflammatory properties, indicating that this compound may also possess such activities.

Biological Activity	Description
Enzyme Inhibition	Potential inhibitor of specific enzymes
Cytochrome P450 Substrate	Involved in drug metabolism
Antimicrobial/Anti-inflammatory	Potential properties based on structural similarities

Comparison with Similar Compounds

Several compounds share structural similarities with (S)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol. A comparison highlighting their uniqueness is as follows:

Compound Name	Structural Features	Similarity Score
2-Amino-2-(3-bromophenyl)ethanol	Different bromine position	0.98
(S)-1-(4-Bromophenyl)ethanamine	Lacks hydroxyl group	0.84
(S)-2-Amino-2-(4-bromophenyl)ethanol	Similar structure but without methyl group	0.98
(R)-2-Amino-2-(m-tolyl)ethanol	Different aromatic substituent	0.76

The unique combination of a bromo substituent and a methyl group in (S)-2-Amino-2-(2-bromo-4-methylphenyl)ethan-1-ol contributes to its distinct chemical reactivity and potential biological activity compared to these similar compounds.